(2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone

• IUPAC Name: (2,3-dimethylphenyl)-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C13H17NOS/c1-10-4-3-5-12(11(10)2)13(15)14-6-8-16-9-7-14/h3-5H,6-9H2,1-2H3
• InChI Key: VSUJYJKJODSVNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)N2CCSCC2)C
• Molecular Formula: C13H17NOS
• Molecular Weight: 235.35 g/mol

Description

(2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone, also known as DPTM, is a synthetic compound that belongs to the class of thiomorpholine derivatives. It has been extensively studied for its potential use in various scientific research applications, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

(2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone has been extensively studied for its potential use in various scientific research applications. It has been shown to possess potent antitumor activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone has also been reported to exhibit antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone is not fully understood. However, it has been proposed that (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone exerts its antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been suggested that (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone inhibits the growth of cancer cells by interfering with their cell cycle progression. The antibacterial activity of (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone is believed to be due to its ability to disrupt the bacterial cell membrane.
Biochemical and Physiological Effects
(2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone has been shown to have several biochemical and physiological effects. It has been reported to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the transmission of nerve impulses. In addition, (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone has been reported to have antioxidant activity, which may contribute to its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone in lab experiments is its potent antitumor and antibacterial activity. This makes it a potentially useful compound for the development of new cancer treatments and antibiotics. However, one limitation of using (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone in lab experiments is its relatively low solubility in water, which may make it difficult to work with in some experimental setups.

Future Directions

There are several future directions for the study of (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone. One direction is the development of new (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone analogs with improved solubility and potency. Another direction is the investigation of the mechanism of action of (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone in more detail, which may lead to the discovery of new therapeutic targets. Additionally, the potential use of (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone as a diagnostic agent for cancer and bacterial infections should be explored. Finally, the in vivo efficacy of (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone should be evaluated in animal models to determine its potential as a therapeutic agent.
Conclusion
In conclusion, (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. It possesses potent antitumor and antibacterial activity and has several biochemical and physiological effects. While there are some limitations to using (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone in lab experiments, there are several future directions for its study, which may lead to the development of new therapeutic agents.

Synthesis Methods

The synthesis of (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone involves the reaction of 2,3-dimethylphenyl isothiocyanate with morpholine in the presence of a base such as sodium hydroxide. The resulting thiomorpholine derivative is then treated with benzaldehyde to obtain (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone. The synthesis of (2,3-Dimethylphenyl)-thiomorpholin-4-ylmethanone has been reported in several research articles and is considered a straightforward procedure.